Cas no 881444-24-2 (4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide
• CAS No: 881444-24-2
• MF: C₁₁H₁₀N₄O₃S
• MW: 278.287100315094
• CID: 5475400
• PubChem ID: 7293438
• Update Time: 2025-07-23

4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• STL201961
• 4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide
• 4-methyl-N-(2-methyl-4-nitrophenyl)thiadiazole-5-carboxamide
• AKOS001528001
• 881444-24-2
• F2630-0141

• Inchi： 1S/C11H10N4O3S/c1-6-5-8(15(17)18)3-4-9(6)12-11(16)10-7(2)13-14-19-10/h3-5H,1-2H3,(H,12,16)
• InChI Key： MGDIFAOONURRIF-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NC1C=CC(=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 278.04736137g/mol
• Monoisotopic Mass: 278.04736137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 129Ų

Additional information on 4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide

Chemical Profile of 4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide (CAS No. 881444-24-2)

4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide, identified by its CAS number 881444-24-2, is a structurally complex organic compound belonging to the thiadiazole class. This compound has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. The molecular framework of this substance incorporates a thiadiazole core, which is a well-known scaffold in drug discovery, particularly for its role in modulating biological pathways associated with inflammation, infection, and cancer.

The presence of a methyl group at the 4-position of the thiadiazole ring and a nitrophenyl moiety at the nitrogen substituent introduces additional functional diversity. Specifically, the 2-methyl-4-nitrophenyl group not only enhances the lipophilicity of the molecule but also participates in hydrogen bonding interactions, which are critical for binding affinity to biological targets. The carboxamide functionality at the 5-position further contributes to the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the thiadiazole core interacts favorably with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The nitrophenyl group, in particular, has been identified as a key pharmacophore in several FDA-approved drugs, underscoring its importance in drug design.

In vitro investigations have demonstrated that 4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide exhibits promising antiviral and anti-inflammatory properties. Notably, preliminary experiments indicate that this compound can inhibit the activity of certain proteases associated with viral replication. Additionally, its interaction with cellular signaling pathways suggests potential applications in oncology. The ability of the methyl and nitrophenyl substituents to modulate redox-sensitive targets has opened new avenues for developing novel chemotherapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thiadiazole ring and nucleophilic substitution to introduce the carboxamide group. Advanced techniques such as flow chemistry have been employed to optimize these processes, reducing waste and improving scalability.

From a regulatory perspective, 4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide (CAS No. 881444-24-2) must comply with international guidelines for pharmaceutical intermediates. Documentation of synthesis routes, impurity profiles, and stability data is essential for regulatory submissions. Collaborative efforts between synthetic chemists and regulatory affairs specialists ensure that the compound meets stringent quality standards before entering clinical development.

The growing interest in thiadiazole derivatives has spurred innovation in their application across multiple therapeutic domains. Researchers are exploring derivatives of this compound for their potential in treating autoimmune diseases and metabolic syndromes. The versatility of its molecular framework allows for structural modifications that could enhance bioavailability and reduce off-target effects.

Future research directions may focus on developing prodrugs or analogs of 4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide to improve pharmacokinetic profiles. Additionally, combination therapies involving this compound with other bioactive molecules could provide synergistic effects in treating complex diseases. The integration of artificial intelligence into drug discovery pipelines may accelerate the identification of new derivatives with optimized properties.

In conclusion,4-methyl-N-(2-methyl-4-nitrophenyl)-1,2,3-thiadiazole-5-carboxamide (CAS No. 881444-24-2) represents a significant advancement in medicinal chemistry due to its structural complexity and therapeutic potential. Its unique combination of functional groups makes it a valuable candidate for further investigation into antiviral, anti-inflammatory, and anticancer applications. As research progresses，this compound is poised to contribute substantially to the development of next-generation therapeutics.